Cas no 61947-85-1 (Acetaldehyde, (2,4-dinitrophenyl)hydrazone, (E)-)

Acetaldehyde, (2,4-dinitrophenyl)hydrazone, (E)- structure
61947-85-1 structure
Product Name:Acetaldehyde, (2,4-dinitrophenyl)hydrazone, (E)-
CAS No:61947-85-1
MF:C8H8N4O4
MW:224.17352104187
CID:462634
PubChem ID:5367495
Update Time:2025-04-19

Acetaldehyde, (2,4-dinitrophenyl)hydrazone, (E)- Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde, (2,4-dinitrophenyl)hydrazone, (E)-
    • Acetaldehyde, 2-(2,4-dinitrophenyl)hydrazone, (1E)-
    • J-000527
    • N-(ethylideneamino)-2,4-dinitroaniline
    • Acetaldehyde, 2-(2,4-dinitrophenyl)hydrazone
    • N-[(E)-ethylideneamino]-2,4-dinitroaniline
    • AS-75514
    • Acetaldehyde-2,4-dinitrophenylhydrazone, BCR(R) certified Reference Material
    • NSC-403216
    • ZV8P2CCR5D
    • Acetaldehyde,4-dinitrophenyl)hydrazone
    • DTXSID801030173
    • Acetaldehyde-2,4-dinitrophenylhydrazone
    • Acetaldehyde-2,4-DNPH
    • (2E)-1-(2,4-dinitrophenyl)-2-ethylidenehydrazine
    • NSC403216
    • BAA01957
    • 61947-85-1
    • NSC 403216
    • InChI=1/C8H8N4O4/c1-2-9-10-7-4-3-6(11(13)14)5-8(7)12(15)16/h2-5,10H,1H3/b9-2+
    • (1E)-Acetaldehyde 2-(2,4-dinitrophenyl)hydrazone
    • Acetaldehyde-2,4-dinitrophenylhydrazone, analytical standard, for environmental analysis
    • Acetaldehyde, 2,4-dinitrophenylhydrazone
    • 1-(2,4-dinitrophenyl)-2-ethylidenehydrazine
    • 1019-57-4
    • Ethanal-2,4-dinitrophenylhydrazone
    • ONBOQRNOMHHDFB-XNWCZRBMSA-
    • AKOS001600762
    • Acetaldehyde (2,4-dinitrophenyl)hydrazone
    • Acetaldehyde 2,4-Dinitrophenylhydrazone
    • Acetaldehyde-2,4-DNPH, analytical standard
    • Inchi: 1S/C8H8N4O4/c1-2-9-10-7-4-3-6(11(13)14)5-8(7)12(15)16/h2-5,10H,1H3/b9-2+
    • InChI Key: ONBOQRNOMHHDFB-XNWCZRBMSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N/N=C/C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 224.05455475g/mol
  • Monoisotopic Mass: 224.05455475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 116Ų
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